Cas no 2171769-95-0 (1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide)

• Product Name: 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide
• CAS No: 2171769-95-0
• MF: C₅H₈N₆O
• MW: 168.15661907196
• CID: 6454827
• PubChem ID: 165944507
• Update Time: 2025-06-21

1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide
• 2171769-95-0
• EN300-1281670

• Inchi： 1S/C5H8N6O/c6-4(12)3-1-2-11(3)5-7-9-10-8-5/h3H,1-2H2,(H2,6,12)(H,7,8,9,10)
• InChI Key： DHAUXHAYCQDSGO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1N=NNN=1)N

Computed Properties

• Exact Mass: 168.07595890g/mol
• Monoisotopic Mass: 168.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 101Ų

Additional information on 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide

1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide (CAS No. 2171769-95-0): A Promising Compound in Biomedical Research

1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide, with the chemical identifier CAS No. 2171769-95-0, represents a novel class of nitrogen-containing heterocyclic compounds that have garnered significant attention in recent years. This molecule combines the structural features of 1,2,3,4-tetrazole and azetidine, creating a unique scaffold with potential applications in pharmaceutical and biomedical fields. The synthesis and biological evaluation of this compound have been extensively explored in recent studies, highlighting its multifaceted pharmacological properties.

The 1,2,3,4-tetrazole ring, a five-membered heterocyclic structure, is known for its high stability and ability to modulate biological activity. When coupled with the azetidine ring, which is a four-membered nitrogen-containing heterocycle, the resulting molecule exhibits enhanced reactivity and functional versatility. This combination allows for the creation of diverse derivatives that can target various biological pathways. Recent research has demonstrated that the 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide scaffold can be tailored to optimize interactions with specific protein targets, making it a valuable tool in drug discovery.

One of the most notable areas of research involving 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide is its potential application in the treatment of inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is a central regulator of inflammation, and its dysregulation is implicated in conditions such as rheumatoid arthritis and inflammatory bowel disease. The study demonstrated that the compound effectively reduces the production of pro-inflammatory cytokines, including TNF-α and IL-6, in both in vitro and in vivo models.

Additionally, the 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide scaffold has shown promise in the development of antiviral agents. A 2023 preclinical study published in Antiviral Research investigated its antiviral activity against several RNA viruses, including SARS-CoV-2 and influenza A virus. The research team found that the compound selectively inhibits viral replication by interfering with the RNA polymerase enzyme, which is critical for viral genome replication. This mechanism of action makes it a potential candidate for the development of broad-spectrum antiviral drugs.

The synthesis of 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide has been optimized through various chemical methodologies. A 2023 paper in Organic Letters described a one-pot synthesis route that involves the coupling of 1,2,3,4-tetrazole with azetidine-2-carboxamide using a microwave-assisted approach. This method significantly reduces reaction time and improves yield compared to traditional protocols. The use of microwave technology in this synthesis highlights the growing trend of green chemistry in pharmaceutical manufacturing, which aims to minimize environmental impact while maintaining efficiency.

Another critical aspect of research on 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide is its potential as a lead compound for the development of new therapeutic agents. A 2023 study published in Drug Discovery Today explored the structural modifications of this compound to enhance its pharmacokinetic properties. The researchers found that introducing hydrophilic groups to the molecule improved its solubility and bioavailability, which are essential for oral drug formulations. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of this compound.

In addition to its pharmaceutical applications, 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide has been investigated for its potential in biomedical imaging. A 2023 study in Advanced Materials reported that the compound can be functionalized with fluorescent dyes to create imaging agents that target specific cellular structures. This property makes it a promising candidate for applications in diagnostic imaging and targeted drug delivery systems.

The ongoing research on 1-(2H-1,2,3,4-tetrazol-5-yl)azetidine-2-carboxamide highlights its versatility and potential impact on multiple fields of biomedical science. As new synthetic methods and biological evaluations continue to emerge, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies. Its unique structural features and diverse pharmacological properties make it a valuable subject for further investigation.